Cas no 1448140-47-3 (3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine)

• Product Name: 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine
• CAS No: 1448140-47-3
• MF: C₁₈H₁₉ClN₂O₃S
• MW: 378.873062372208
• CID: 5403026
• Update Time: 2025-06-14

3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-[[1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]oxy]pyridine
• 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine

• Inchi： 1S/C18H19ClN2O3S/c19-17-7-4-11-20-18(17)24-16-8-12-21(13-9-16)25(22,23)14-10-15-5-2-1-3-6-15/h1-7,10-11,14,16H,8-9,12-13H2
• InChI Key： RLRODRIQRIJASI-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C=CC3=CC=CC=C3)(=O)=O)CC2)=NC=CC=C1Cl

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.4±60.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Additional information on 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine

Recent Advances in the Study of 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448140-47-3)

The compound 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448140-47-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide-based small molecule exhibits unique structural features, including a piperidine ring and a chloro-substituted pyridine moiety, which contribute to its bioactivity. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research involves the compound's interaction with specific protein targets. Preliminary in vitro studies have demonstrated that 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine exhibits inhibitory activity against certain kinases, suggesting its potential as a targeted therapy for cancer and inflammatory diseases. The compound's ability to modulate signaling pathways has been investigated using high-throughput screening assays and molecular docking simulations, which have provided insights into its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. Advanced formulations, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy and reduce potential side effects.

Another notable aspect of the research on 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine is its potential application in combination therapies. Synergistic effects have been observed when the compound is co-administered with existing chemotherapeutic agents, highlighting its potential to improve treatment outcomes. Ongoing clinical trials are investigating its safety and efficacy in various disease models, with preliminary results showing promising therapeutic benefits.

In conclusion, the compound 3-chloro-2-({1-[(E)-2-phenylethenesulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 1448140-47-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural properties, combined with its promising bioactivity and pharmacokinetic profile, make it a valuable candidate for further research and development. Future studies should focus on optimizing its therapeutic potential and exploring its applications in a broader range of diseases.